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Compound of Interest

Compound Name:
1-(p-Tolyl)cyclopropanamine

hydrochloride

CAS No.: 1134834-95-9

Cat. No.: B1290646

Get Quote

Compound Focus: 1-(p-Tolyl)cyclopropanamine hydrochloride (CAS: 1134834-95-9) Target

Class: Flavin-Adenine Dinucleotide (FAD)-Dependent Amine Oxidases Primary Application:

Oncology (LSD1 inhibition) and Neurodegeneration (MAO inhibition)

Introduction & Mechanistic Rationale
1-(p-Tolyl)cyclopropanamine hydrochloride is a conformationally restricted aryl-amine

scaffold. Unlike the classic inhibitor tranylcypromine (2-phenylcyclopropanamine), this molecule

features the aryl group and the amine on the same carbon (geminal substitution) of the

cyclopropane ring.

Mechanism of Action: Suicide Inhibition
This compound functions as a mechanism-based inactivator. The inhibition proceeds via a

Single Electron Transfer (SET) mechanism:[1]

Oxidation: The enzyme (LSD1 or MAO) attempts to oxidize the amine, accepting an electron

onto the FAD cofactor.
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Ring Opening: The resulting radical cation on the nitrogen triggers the homolytic opening of

the strained cyclopropane ring.

Covalent Adduct: The reactive carbon radical attacks the FAD cofactor (typically at N5 or

C4a), forming a stable covalent bond and permanently disabling the enzyme.

The "p-Tolyl" Significance
The para-methyl substituent increases lipophilicity compared to the phenyl analog, potentially

altering blood-brain barrier (BBB) permeability and active site steric fit. In HTS campaigns, this

compound serves as a critical Selectivity Probe to differentiate between the large active site of

MAO-B and the restricted substrate channel of LSD1.

Experimental Workflows
Visualizing the HTS Logic
The following diagram outlines the decision tree for profiling this compound, distinguishing

between primary potency (LSD1) and off-target safety (MAO).
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Caption: Workflow for profiling cyclopropanamine derivatives, prioritizing LSD1 potency

followed by MAO selectivity filtering.

Protocol A: LSD1 (KDM1A) Fluorescent Inhibition
Assay
Objective: Quantify the inhibition of LSD1 demethylase activity by measuring the production of

H₂O₂ using a peroxidase-coupled fluorescent readout.
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Reagents & Buffer Preparation
Assay Buffer: 50 mM Tris-HCl (pH 8.5), 50 mM NaCl, 1 mM DTT, 0.01% Tween-20.

Enzyme: Recombinant Human LSD1 (KDM1A), final concentration 20–50 nM.

Substrate: H3K4me2 (di-methylated histone H3 peptide, aa 1–21). Final conc: 10 µM

(approx. Km).[2][3][4]

Detection Mix: Amplex Red (50 µM) + Horseradish Peroxidase (HRP, 1 U/mL).

Step-by-Step Procedure (384-well Format)
Compound Addition: Dispense 100 nL of 1-(p-Tolyl)cyclopropanamine (in 100% DMSO) into

the assay plate using an acoustic liquid handler. Include DMSO-only wells (Max Signal) and

No-Enzyme wells (Min Signal).

Enzyme Pre-incubation (CRITICAL):

Add 10 µL of LSD1 enzyme solution.

Centrifuge briefly (1000 rpm, 1 min).

Incubate for 15 minutes at Room Temp (RT).

Note: Because this is a suicide inhibitor, pre-incubation allows the covalent bond to form

before the substrate competes for the active site.

Substrate Initiation: Add 10 µL of Substrate/Detection Mix (H3K4me2 + Amplex Red + HRP).

Reaction: Incubate for 30–60 minutes at RT in the dark.

Readout: Measure Fluorescence Intensity (Ex: 530 nm / Em: 590 nm).

Data Analysis
Calculate % Inhibition relative to controls:

Protocol B: MAO-A/B Selectivity Counter-Screen
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Objective: Determine if the compound causes off-target inhibition of Monoamine Oxidases,

which is a common liability for cyclopropanamines (leading to hypertensive crises).

Reagents[2][5]
System: MAO-Glo™ Assay (Promega) or equivalent luciferin-derivative system.

Enzymes: Recombinant Human MAO-A and MAO-B (membrane fractions).

Substrate: Luciferin derivative (substrate for MAO; product reacts with Luciferase).

Step-by-Step Procedure
Compound Prep: Prepare a 10-point dose-response curve of 1-(p-Tolyl)cyclopropanamine

(Start: 100 µM, 1:3 serial dilution).

Incubation: Add 12.5 µL of MAO enzyme to the compound plate. Incubate 15 mins at RT

(allows irreversible binding).

Reaction: Add 12.5 µL of MAO Substrate (2x concentration). Incubate 60 mins.

Detection: Add 25 µL of Luciferin Detection Reagent. Incubate 20 mins to stabilize the signal.

Readout: Measure Luminescence (RLU).

Advanced Characterization: Time-Dependent
Inhibition (TDI)
Since 1-(p-Tolyl)cyclopropanamine is an irreversible inhibitor, a standard

value is chemically invalid because it shifts with time. You must determine

(rate of inactivation) and

(affinity).

Experimental Setup
Run the LSD1 assay (Protocol A) with varying pre-incubation times (
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min) at multiple compound concentrations.

Data Processing
Plot ln(% Activity remaining) vs. Pre-incubation time for each concentration.

The slope of each line is

(observed rate of inactivation).

Plot

vs. [Inhibitor Concentration].

Fit to the hyperbolic equation:

Interpretation Table:

Parameter Definition
Desired Profile for Drug
Candidate

Affinity of the initial non-

covalent complex

Low (< 1 µM) indicates good

recognition.

Max rate of covalent bond

formation

High (> 0.1 min⁻¹) indicates

rapid inactivation.

Efficiency of inactivation
High values (> 10⁴ M⁻¹s⁻¹)

denote a potent warhead.

Troubleshooting & Optimization
Fluorescence Interference
Cyclopropanamine salts are generally stable, but impurities (tolualdehydes) can autofluoresce.

Solution: Use the Luminescent MAO assay (Protocol B) as an orthogonal check if the

Fluorescent LSD1 assay (Protocol A) gives erratic results.

Stability in DMSO
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1-(p-Tolyl)cyclopropanamine hydrochloride is stable in DMSO. However, avoid freeze-thaw

cycles which can introduce water; moisture can hydrolyze the cyclopropane ring over long

periods if the solution is acidic.

Storage: Store 10 mM stocks at -20°C.

Signal Drift
If the "No Enzyme" background increases over time in Protocol A, it indicates spontaneous

oxidation of Amplex Red.

Fix: Prepare the Detection Mix immediately before use and protect strictly from light.
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Disclaimer: This Application Note is for research use only. The compound 1-(p-

Tolyl)cyclopropanamine is a potent chemical probe; proper PPE and safety protocols for

handling amine oxidase inhibitors must be observed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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